Cas no 1846582-40-8 ((2,4,6-Trifluorophenyl)methanamine hydrochloride)

• Product Name: (2,4,6-Trifluorophenyl)methanamine hydrochloride
• CAS No: 1846582-40-8
• MF: C₇H₇ClF₃N
• MW: 197.585391283035
• MDL: MFCD23379769
• CID: 4623586
• PubChem ID: 122236254
• Update Time: 2025-06-08

(2,4,6-Trifluorophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,4,6-trifluorophenyl)methanamine hydrochloride
• (2,4,6-trifluorophenyl)methanamine;hydrochloride
• (2,4,6-Trifluorophenyl)methanamine hydrochloride

• MDL： MFCD23379769
• Inchi： 1S/C7H6F3N.ClH/c8-4-1-6(9)5(3-11)7(10)2-4;/h1-2H,3,11H2;1H
• InChI Key： BPDLIQLXMACHLG-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=C(C=1CN)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 119
• Topological Polar Surface Area: 26

Additional information on (2,4,6-Trifluorophenyl)methanamine hydrochloride

(2,4,6-Trifluorophenyl)methanamine hydrochloride (CAS No. 1846582-40-8): An Overview of a Versatile Compound in Pharmaceutical Research

(2,4,6-Trifluorophenyl)methanamine hydrochloride (CAS No. 1846582-40-8) is a compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique properties and potential applications. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its use in drug development.

Chemical Structure and Properties

(2,4,6-Trifluorophenyl)methanamine hydrochloride is a fluorinated aromatic amine derivative. The compound features a trifluoromethyl group attached to a phenyl ring, which imparts significant electronic and steric effects. The presence of the hydrochloride salt form enhances its solubility in aqueous media, making it more suitable for various biological assays and pharmaceutical formulations.

The molecular formula of (2,4,6-Trifluorophenyl)methanamine hydrochloride is C₉H₇F₃N·HCl, with a molecular weight of approximately 231.61 g/mol. The compound exhibits high thermal stability and is stable under standard laboratory conditions. Its unique chemical structure makes it an attractive candidate for the design and synthesis of novel pharmaceutical agents.

Synthesis Methods

The synthesis of (2,4,6-Trifluorophenyl)methanamine hydrochloride has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the reaction of 2,4,6-trifluorobenzyl chloride with ammonia or an ammonia equivalent in the presence of a suitable base. The resulting amine is then treated with hydrogen chloride gas to form the hydrochloride salt.

A more recent approach involves the use of transition metal-catalyzed coupling reactions to introduce the trifluoromethyl group onto the phenyl ring. This method offers higher selectivity and milder reaction conditions compared to traditional methods. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to synthesize (2,4,6-Trifluorophenyl)methanamine hydrochloride with high efficiency.

Biological Activities and Applications

(2,4,6-Trifluorophenyl)methanamine hydrochloride has shown promising biological activities that make it a valuable intermediate in the development of new drugs. One of its key applications is as a building block for the synthesis of fluorinated pharmaceuticals. Fluorine atoms are known to enhance the metabolic stability and bioavailability of drugs, making them more effective in treating various diseases.

Recent studies have demonstrated that compounds derived from (2,4,6-Trifluorophenyl)methanamine hydrochloride exhibit potent anti-inflammatory and analgesic properties. For instance, a series of derivatives have been synthesized and evaluated for their ability to inhibit cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions such as arthritis.

In addition to its anti-inflammatory properties, (2,4,6-Trifluorophenyl)methanamine hydrochloride has also shown potential as an antiviral agent. Research has indicated that certain derivatives can effectively inhibit viral replication by interfering with viral entry or replication processes. This makes it a promising candidate for the development of new antiviral drugs against emerging viral threats.

Clinical Trials and Future Prospects

The potential therapeutic applications of compounds derived from (2,4,6-Trifluorophenyl)methanamine hydrochloride have led to several clinical trials aimed at evaluating their safety and efficacy. Early-phase clinical trials have shown promising results in terms of safety profiles and pharmacokinetic properties.

Ongoing research is focused on optimizing the structure-activity relationships (SAR) of these compounds to enhance their therapeutic potential while minimizing side effects. Advanced computational methods such as molecular dynamics simulations and machine learning algorithms are being employed to guide the rational design of new derivatives with improved properties.

In conclusion, (2,4,6-Trifluorophenyl)methanamine hydrochloride (CAS No. 1846582-40-8) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents. As research continues to advance our understanding of this compound and its derivatives, we can expect to see more innovative applications in drug discovery and development.